(4-Methoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile

• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-2-(3,5,5-trimethyl-4H-pyrazol-1-yl)acetonitrile
• InChI: InChI=1S/C15H19N3O/c1-11-9-15(2,3)18(17-11)14(10-16)12-5-7-13(19-4)8-6-12/h5-8,14H,9H2,1-4H3
• InChI Key: OLHVVELHLNIYFC-UHFFFAOYSA-N
• SMILES: CC1=NN(C(C1)(C)C)C(C#N)C2=CC=C(C=C2)OC

Description

(4-Methoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile, also known as MPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. MPTA is a pyrazole-based compound that has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

The exact mechanism of action of (4-Methoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound has also been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and ultimately, cell death.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and cyclin-dependent kinases, which are involved in cancer cell growth and proliferation. This compound has also been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and ultimately, cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-Methoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile in lab experiments is its specificity towards cancer cells. This compound has been found to exhibit anti-proliferative activity against various cancer cell lines, while having little to no effect on normal cells. However, one of the limitations of using this compound in lab experiments is its solubility in water. This compound is relatively insoluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions that could be explored in regards to (4-Methoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile. One potential avenue of research is to further investigate the mechanism of action of this compound. By gaining a better understanding of how this compound works at the molecular level, researchers may be able to develop more effective cancer treatments. Additionally, further studies could be conducted to determine the efficacy of this compound in vivo, or in living organisms. Finally, researchers could explore the potential use of this compound in combination with other cancer treatments, such as chemotherapy or radiation therapy.

Synthesis Methods

(4-Methoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile can be synthesized using a multi-step process that involves the reaction of 4-methoxyphenylhydrazine with ethyl 2-chloroacetate, followed by the reaction of the resulting intermediate with 3,5,5-trimethyl-1-pyrazolylboronic acid. The final product, this compound, is obtained through the reaction of the intermediate with acetonitrile.

Scientific Research Applications

(4-Methoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been extensively studied for its potential use in cancer treatment. It has been found to exhibit anti-proliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.